Cas no 76781-42-5 (Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-)

• Product Name: Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-
• CAS No: 76781-42-5
• MF: C₁₆H₂₅N₅O
• MW: 303.402602910995
• CID: 537248
• PubChem ID: 12608455
• Update Time: 2025-04-19

Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-
• 4-(2-piperazin-1-yl-5,6,7,8-tetrahydroquinazolin-4-yl)morpholine
• DTXSID30504248
• 4-(Morpholin-4-yl)-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
• SCHEMBL11284575
• 76781-42-5

• Inchi： 1S/C16H25N5O/c1-2-4-14-13(3-1)15(20-9-11-22-12-10-20)19-16(18-14)21-7-5-17-6-8-21/h17H,1-12H2
• InChI Key： MAZUXSZWOQHVNU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=C2C(CCCC2)=NC(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 303.20591044g/mol
• Monoisotopic Mass: 303.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5Ų